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Compound of Interest

Compound Name: 2-Methyl-1H-pyrrolo[2,3-c]pyridine

CAS No.: 65645-56-9

Cat. No.: B1313987

Get Quote

Introduction: The Significance of the 6-Azaindole
Scaffold
The 6-azaindole (1H-pyrrolo[2,3-c]pyridine) core is a privileged heterocyclic scaffold in modern

medicinal chemistry. As a bioisostere of the natural indole nucleus, it offers unique

physicochemical properties, including improved aqueous solubility and the ability to act as a

hydrogen bond acceptor via the pyridine nitrogen.[1][2] These attributes make it a cornerstone

in the design of novel therapeutics. Notably, the 6-azaindole system is integral to Fostemsavir,

an FDA-approved HIV entry inhibitor, and YH4808, a promising drug candidate for reflux

esophagitis.[3] The 2-methyl substituted variant, 2-methyl-6-azaindole, is a key building block

for accessing a wide range of biologically active molecules, demanding robust and scalable

synthetic routes.

This guide provides an in-depth analysis of the primary synthetic strategies for preparing 2-

methyl-6-azaindole, focusing on the selection of starting materials and the rationale behind

various reaction protocols.
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Retrosynthetic Analysis: Key Disconnection
Approaches
The synthesis of the 2-methyl-6-azaindole core can be approached through several established

strategies, each with distinct advantages concerning starting material availability, scalability,

and functional group tolerance. The most prominent methods involve forming the pyrrole ring

onto a pre-existing pyridine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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